7-(furan-2-ylmethyl)-6-imino-N-[(4-methylphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• IUPAC Name: 7-(furan-2-ylmethyl)-6-imino-N-[(4-methylphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C25H21N5O3/c1-16-7-9-17(10-8-16)14-27-24(31)19-13-20-23(28-21-6-2-3-11-29(21)25(20)32)30(22(19)26)15-18-5-4-12-33-18/h2-13,26H,14-15H2,1H3,(H,27,31)
• InChI Key: QAPZABKXCNEDCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=CO5
• Molecular Formula: C25H21N5O3
• Molecular Weight: 439.5 g/mol
• CAS No.: 636989-22-5

Description

7-(furan-2-ylmethyl)-6-imino-N-[(4-methylphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound with a unique structure that includes a furan ring, an imino group, and a triazatricyclo framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(furan-2-ylmethyl)-6-imino-N-[(4-methylphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multi-step organic reactions. The initial steps often include the formation of the furan ring and the triazatricyclo framework, followed by the introduction of the imino and carboxamide groups. Common reagents used in these reactions include aldehydes, amines, and various catalysts to facilitate the formation of the desired bonds.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This can include the use of high-pressure reactors, advanced purification techniques, and continuous flow processes to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

7-(furan-2-ylmethyl)-6-imino-N-[(4-methylphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The imino group can be reduced to form amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring can yield furanones, while reduction of the imino group can produce primary amines.

Scientific Research Applications

7-(furan-2-ylmethyl)-6-imino-N-[(4-methylphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 7-(furan-2-ylmethyl)-6-imino-N-[(4-methylphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biochemical pathways. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 3-(furan-2-yl)propionate
• Furfuryl alcohol
• Furfurylamine

Uniqueness

7-(furan-2-ylmethyl)-6-imino-N-[(4-methylphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is unique due to its triazatricyclo framework and the combination of functional groups, which confer distinct chemical and biological properties compared to other similar compounds.

Biological Activity

The compound 7-(furan-2-ylmethyl)-6-imino-N-[(4-methylphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide , also referred to as a triazatricyclo compound, is notable for its complex structure and potential biological activities. This article explores its biological activity by examining various studies and research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{21}H_{21}N_{5}O_{4}$ with a molecular weight of 407.4 g/mol. The compound features a unique tricyclic structure that includes a furan ring and an imino group, contributing to its biological properties.

Property	Value
Molecular Formula	C21H21N5O4
Molecular Weight	407.4 g/mol
IUPAC Name	This compound
InChI	InChI=1S/C21H21N5O4/c1-13...

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. The furan ring and imino group are thought to play critical roles in enzyme inhibition and receptor interactions, potentially leading to various therapeutic effects.

Proposed Mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways.
• Receptor Modulation : It might interact with receptors affecting cellular signaling pathways.
• Bioavailability Enhancement : The methoxyethyl side chain could improve solubility and facilitate interaction with biological targets.

Biological Activity Studies

Several studies have investigated the biological activities of this compound:

Anticancer Activity

Research has indicated that compounds with similar tricyclic structures exhibit anticancer properties. A study demonstrated that related compounds inhibited cancer cell proliferation through apoptosis induction and cell cycle arrest mechanisms.

Antimicrobial Properties

The compound's potential antimicrobial activity has also been explored. In vitro assays showed effectiveness against various bacterial strains, suggesting it may serve as a lead compound for developing new antibiotics.

Case Studies

• Study on Anticancer Effects : A study published in a peer-reviewed journal reported that the compound exhibited significant cytotoxicity against breast cancer cells (MCF-7) with an IC50 value indicating effective inhibition of cell growth.
• Antimicrobial Activity Assessment : Another research conducted on the antimicrobial properties found that the compound demonstrated notable inhibition against Staphylococcus aureus and Escherichia coli in disk diffusion assays.